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Compound of Interest

Compound Name: Diphenyl ether-d4

Cat. No.: B15558800 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for the handling of

Diphenyl ether-d4, a deuterated compound often used in synthetic chemistry and as an

internal standard in analytical studies. Adherence to these procedures is critical for personnel

safety and maintaining the isotopic integrity of the compound.

Key Physical and Safety Data
Proper handling of any chemical begins with a thorough understanding of its properties and

associated hazards. The following table summarizes key quantitative data for Diphenyl ether,

which is chemically analogous to its deuterated form, Diphenyl ether-d4.
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Property Value

Molecular Formula C₁₂D₄H₆O

Molecular Weight 174.23 g/mol

Appearance Colorless liquid or crystalline solid[1]

Odor Geranium-like[1]

Boiling Point ~259 °C (~498 °F)

Melting Point ~28 °C (~82 °F)

Flash Point 115 °C (239 °F)[2]

Solubility Insoluble in water

OSHA PEL (TWA) 1 ppm (7 mg/m³)[3][4]

NIOSH REL (TWA) 1 ppm (7 mg/m³)[1]

ACGIH TLV (TWA) 1 ppm (7 mg/m³)[4]

ACGIH TLV (STEL) 2 ppm (14 mg/m³)[4]

Operational Plan: Step-by-Step Handling
Procedures
To ensure the safe handling of Diphenyl ether-d4 and to prevent isotopic exchange, the

following procedures must be followed meticulously.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of Diphenyl ether-d4 should be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.[4][5]
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Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Always inspect

gloves for integrity before use and dispose of them properly after handling.[1][4]

Lab Coat: A flame-resistant lab coat should be worn and fully buttoned.

Clothing: Full-length pants and closed-toe shoes are required in the laboratory.

Respiratory Protection: If there is a potential for exposure above the occupational exposure

limits, a NIOSH-approved respirator with an organic vapor cartridge should be used.[4]

Storage and Handling of Deuterated Compounds
Deuterated compounds like Diphenyl ether-d4 require special handling to prevent the

exchange of deuterium atoms with hydrogen from atmospheric moisture, which would

compromise the isotopic purity of the material.

Inert Atmosphere: Whenever possible, handle Diphenyl ether-d4 under an inert

atmosphere, such as dry nitrogen or argon, especially when transferring the substance.[3][6]

[7]

Moisture Prevention:

Use dry glassware and equipment. Glassware should be oven-dried before use.

Avoid working in humid environments.

Keep containers tightly sealed when not in use.[8]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[2][5]

The container should be tightly sealed to prevent moisture ingress.

For long-term storage, consider storing in a desiccator.
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Experimental Workflow
The following diagram outlines the standard workflow for handling Diphenyl ether-d4 in a

laboratory setting.
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Experimental Workflow for Diphenyl ether-d4
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Handling Workflow Diagram
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Disposal Plan: Safe and Compliant Waste
Management
Proper disposal of Diphenyl ether-d4 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Liquid Waste:

Collect all liquid waste containing Diphenyl ether-d4 in a dedicated, properly labeled, and

sealed waste container.

The waste container should be made of a compatible material (e.g., glass or

polyethylene).

Do not mix with other incompatible waste streams.

Solid Waste:

Contaminated solid waste, such as gloves, paper towels, and pipette tips, should be

collected in a separate, clearly labeled hazardous waste bag or container.

Disposal Procedure
Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name ("Diphenyl ether-d4"), and the associated hazards (e.g., "Irritant,"

"Environmental Hazard").

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory. Ensure the containers are closed at all times except when adding waste.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. Contact your institution's Environmental Health and Safety (EHS)

department for guidance.

Environmental Considerations: Diphenyl ether is toxic to aquatic life.[2] Do not dispose of

this chemical down the drain or in the regular trash.
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The following diagram illustrates the decision-making process for the disposal of materials

contaminated with Diphenyl ether-d4.

Disposal Plan for Diphenyl ether-d4
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Disposal Decision Diagram

By adhering to these detailed operational and disposal plans, you can ensure a safe working

environment and maintain the integrity of your research when working with Diphenyl ether-d4.

Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for

the most current and comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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